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5-chloro-1-hydroxy-3-methyl-3H-

2,1-benzoxaborole

CAS No.: 943311-74-8

Cat. No.: B2503633

Get Quote

Technical Guide for Drug Discovery & Development

Executive Summary
Benzoxaboroles (benzo[c][1,2]oxaboroles) represent a privileged scaffold in medicinal

chemistry, characterized by a fused benzene and oxaborole ring system. The unique

physicochemical properties of the boron atom—specifically its empty p-orbital—allow for

reversible covalent interactions with biological nucleophiles (e.g., cis-diols in sugars or RNA).

While the 5-fluoro substitution (as seen in Tavaborole) is critical for metabolic stability and

potency, substitution at the C3 position (the benzylic carbon of the oxaborole ring) has emerged

as a pivotal vector for modulating:

Ring Strain & Stability: Influencing the equilibrium between the closed oxaborole and the

open boronic acid form.

Target Engagement: Creating steric clashes or specific hydrophobic interactions within the

active site (e.g., Leucyl-tRNA synthetase).
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Physicochemical Properties: Altering lipophilicity (LogP) and aqueous solubility.

This guide details the synthesis, SAR logic, and mechanistic implications of 3-methyl

substitution.

Chemical Architecture & Numbering
To ensure precision, we utilize standard IUPAC numbering for the benzoxaborole core:

Position 1: Boron atom.[1][2][3][4][5][6][7][8][9][10][11]

Position 2: Oxygen atom.[1][6]

Position 3: Benzylic carbon (the site of methyl substitution).

Position 5: Common site for halogenation (e.g., Fluorine in Tavaborole).

The "3-Methyl" Effect
The introduction of a methyl group at C3 creates a chiral center, necessitating stereoselective

synthesis or chiral separation. The biological activity often resides predominantly in one

enantiomer (typically S for LeuRS inhibitors, though target-dependent).

Key SAR Driver: The C3-methyl group acts primarily as a steric probe. Unlike C3-hydroxyl or

C3-difluoromethyl groups, it cannot function as a hydrogen bond donor. Its primary utility is to:

Fill hydrophobic pockets in the enzyme active site.

Restrict the conformational flexibility of the oxaborole ring.

Test the necessity of H-bonding at the C3 position.

Synthesis of 3-Methyl Benzoxaboroles
The synthesis of 3-methyl benzoxaboroles requires constructing the oxaborole ring with a pre-

installed methyl group or introducing it via nucleophilic addition to a carbonyl precursor.

Protocol: Grignard Addition & Cyclization
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This route is preferred for its modularity, allowing the introduction of the C3-methyl group via a

Grignard reagent.

Reagents:

2-Bromo-benzaldehyde (or substituted variant like 2-bromo-5-fluorobenzaldehyde).

Methylmagnesium bromide (MeMgBr).

n-Butyllithium (n-BuLi).

Triisopropyl borate (B(OiPr)3).

Workflow:

Nucleophilic Addition: Treat 2-bromo-benzaldehyde with MeMgBr (1.1 eq) in anhydrous THF

at 0°C to yield the secondary alcohol (1-(2-bromophenyl)ethanol).

Protection: Protect the secondary alcohol (e.g., THP or MOM ether) to prevent interference

during lithiation. Note: In some optimized routes, the alkoxide intermediate is used directly

without isolation if handling allows.

Borylation: Perform Lithium-Halogen exchange using n-BuLi at -78°C, followed by quenching

with B(OiPr)3.

Cyclization: Acidic hydrolysis (HCl/H2O) removes the protecting group and induces

spontaneous cyclization between the boronic acid and the alcohol to form the 3-methyl

benzoxaborole.

Visualization: Synthetic Pathway
The following DOT diagram illustrates the reaction flow and logic.

2-Bromo-benzaldehyde Grignard Addition
(MeMgBr) 1-(2-bromophenyl)ethanol Protection

(DHP/H+)
Lithiation & Borylation

(n-BuLi, B(OiPr)3) 3-Methyl Benzoxaborole

Acid Hydrolysis
& Cyclization

Click to download full resolution via product page
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Caption: Step-wise synthesis of 3-methyl benzoxaborole via Grignard addition and borylation-

cyclization.

Structure-Activity Relationship (SAR) Analysis
The SAR of 3-methyl benzoxaboroles is best understood by comparing them to their non-

substituted (C3-H) and functionalized (C3-OH, C3-CH2NH2) counterparts.

Electronic vs. Steric Effects
Experimental data indicates that while the 3-methyl group provides metabolic stability, it often

results in lower potency compared to H-bond donating substituents when targeting Leucyl-

tRNA Synthetase (LeuRS).

Substituent
(C3)

Electronic
Character

Steric Bulk
LeuRS
Potency
(Relative)

Mechanism
Note

-H (Tavaborole) Neutral Low High (Baseline)

Standard

OBORT

mechanism.

-CH3 (Methyl)
Weak Donor

(Inductive)
Medium Moderate/Low

Lacks H-bond

donor capability;

purely

hydrophobic/steri

c.

-CHF2 E-Withdrawing Medium Very High

Lipophilic H-bond

donor; mimics -

OH without

instability.

-CH2NH2 Basic High Very High

Electrostatic

interaction with

active site

residues (e.g.,

Asp).
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Insight: The 7-fold potency drop often observed when switching from C3-CHF2 to C3-CH3

highlights that electronic matching (H-bonding) is more critical than steric filling at the C3

position for LeuRS inhibition. However, C3-methyl analogs are often used to reduce plasma

clearance rates by blocking benzylic oxidation.

Ring Stability (The Gem-Dimethyl Effect)
Substitution at C3 influences the hydrolytic stability of the oxaborole ring.

Open vs. Closed Equilibrium: Benzoxaboroles exist in equilibrium with their open o-

hydroxymethyl phenylboronic acid form.

3-Methyl Impact: The introduction of a methyl group shifts the equilibrium toward the closed

form due to the Thorpe-Ingold effect (gem-dimethyl effect analog). This pre-organization

reduces the entropic penalty of binding to the target diol (tRNA), potentially compensating for

the loss of H-bonding interactions.

Mechanism of Action: The OBORT Mechanism
The 3-methyl benzoxaboroles function via the Oxaborole tRNA-trapping (OBORT) mechanism.

[12] The boron atom forms a covalent spiro-boronate complex with the 2',3'-cis-diol of the 3'-

terminal adenosine (A76) of tRNA^Leu. This traps the tRNA in the editing site of LeuRS,

preventing protein synthesis.[4]

3-Methyl Benzoxaborole

Spiro-Boronate Adduct
(Covalent Complex)

Boron attacks
2',3'-diol

tRNA-Leu (A76 cis-diol) LeuRS Editing Domain

Stabilizes

Inhibition of Protein Synthesis

Traps tRNA
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Click to download full resolution via product page

Caption: Mechanism of Action (OBORT): Covalent trapping of tRNA^Leu by the benzoxaborole

boron atom.[4][12]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
To validate the biological activity of synthesized 3-methyl derivatives, use the following

microdilution protocol.

Reagents:

Test Compound (3-methyl benzoxaborole analog).

Reference Standard (Tavaborole).[4][11]

Media: RPMI 1640 buffered with MOPS (pH 7.0).

Organism: Candida albicans (ATCC 90028) or E. coli (MG1655).

Protocol:

Stock Prep: Dissolve compounds in DMSO to 10 mg/mL.

Dilution: Prepare serial 2-fold dilutions in RPMI 1640 in a 96-well plate (Final range: 64

µg/mL to 0.125 µg/mL).

Inoculum: Adjust fungal/bacterial suspension to

CFU/mL.

Incubation: Add 100 µL inoculum to each well. Incubate at 35°C for 24-48 hours.

Readout: Determine MIC as the lowest concentration resulting in

inhibition of growth (visual turbidity or OD600).

Validation Criteria:
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DMSO control wells must show full growth.

Sterility control wells must remain clear.

Tavaborole MIC must fall within established QC ranges (typically 0.5 - 2 µg/mL for C.

albicans).

Future Directions & Strategic Implications
For drug development professionals, the 3-methyl substituent is a tool for fine-tuning rather

than a primary potency driver.

Use C3-Methyl when: You need to block metabolic oxidation at the benzylic position or

increase lipophilicity to cross the blood-brain barrier or nail plate.

Avoid C3-Methyl when: The target active site requires a hydrogen bond donor at that

coordinate (prefer C3-CHF2 or C3-OH).

Current research suggests hybridizing the 3-methyl scaffold with 3-aminomethyl functionality

(creating quaternary centers) to combine metabolic stability with high affinity interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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